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Compound of Interest

Compound Name: 2-Methyl-1,3-cyclopentadiene

Cat. No.: B8750799 Get Quote

Technical Guide: Physical Properties of 2-
Methyl-1,3-cyclopentadiene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the key physical properties of 2-Methyl-
1,3-cyclopentadiene, a significant compound in organic synthesis and material science. The

information is presented to be readily accessible for researchers and professionals in drug

development and related scientific fields.

Core Physical Properties
2-Methyl-1,3-cyclopentadiene, with the CAS Registry Number 3727-31-9, is a cyclic diene

with the molecular formula C₆H₈ and a molecular weight of 80.1277 g/mol .[1][2] Its physical

characteristics are crucial for its handling, reaction setup, and purification.

Quantitative Data Summary
The primary physical properties of 2-Methyl-1,3-cyclopentadiene are summarized in the table

below for easy reference and comparison.
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Physical Property Value Units Conditions

Boiling Point 83.7 °C at 760 mmHg

Density 0.858 g/cm³ Not Specified

Table 1: Key Physical Properties of 2-Methyl-1,3-cyclopentadiene.[2]

Experimental Protocols
Detailed experimental methodologies for the determination of the boiling point and density

values cited above are not extensively described in publicly available literature. Generally, the

boiling point of a liquid is determined by distillation at a specific pressure, often atmospheric

pressure (760 mmHg). The temperature at which the liquid and vapor phases are in equilibrium

is recorded as the boiling point.

The density of a liquid is typically measured using a pycnometer or a digital density meter. This

involves determining the mass of a known volume of the substance at a specific temperature.

Structure-Property Relationship
The molecular structure of 2-Methyl-1,3-cyclopentadiene directly influences its physical

properties. The presence of the methyl group and the conjugated double bond system within

the five-membered ring are key determinants of its boiling point and density.
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Caption: Relationship between molecular structure and physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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